Cas no 22110-09-4 (N-(4-aminophenyl)-N,4-dimethylbenzenesulfonamide)

N-(4-aminophenyl)-N,4-dimethylbenzenesulfonamide structure
22110-09-4 structure
Product Name:N-(4-aminophenyl)-N,4-dimethylbenzenesulfonamide
CAS No:22110-09-4
MF:C14H16N2O2S
MW:276.354042053223
CID:912213
PubChem ID:266835
Update Time:2025-04-19

N-(4-aminophenyl)-N,4-dimethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-aminophenyl)-N,4-dimethylbenzenesulfonamide
    • 5-Amino-N-methyl-p-toluenesulfonanilide
    • N-p-Toluolsulfonyl-N-methyl-p-phenylendiamin
    • NSC105638
    • N-(4-Aminophenyl)-N,4-dimethylbenzene-1-sulfonamide
    • NCIOpen2_007352
    • AKOS009233169
    • SMR000135923
    • Cambridge id 6817591
    • CHEMBL1449321
    • MLS000530945
    • DS-001889
    • NSC-105638
    • SR-01000243942-1
    • AB00120302-01
    • MFCD01435909
    • 22110-09-4
    • DTXSID80944756
    • N-(4-aminophenyl)-N,4-dimethyl-benzenesulfonamide
    • SR-01000243942
    • HMS2419E09
    • Inchi: 1S/C14H16N2O2S/c1-11-3-9-14(10-4-11)19(17,18)16(2)13-7-5-12(15)6-8-13/h3-10H,15H2,1-2H3
    • InChI Key: HQIYUJRVUMPNNL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N(C)C1C=CC(=CC=1)N)(=O)=O

Computed Properties

  • Exact Mass: 276.09300
  • Monoisotopic Mass: 276.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 71.78000
  • LogP: 4.06430
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